Cas no 2639433-27-3 (N-{4-(1-aminoethyl)phenylmethyl}-2-(4-fluorophenyl)-2-methylpropanamide hydrochloride)

N-{4-(1-aminoethyl)phenylmethyl}-2-(4-fluorophenyl)-2-methylpropanamide hydrochloride is a synthetic organic compound featuring a fluorophenyl and aminoethylphenylmethyl moiety, which contribute to its potential pharmacological activity. The hydrochloride salt form enhances solubility and stability, making it suitable for research and pharmaceutical applications. Its structural complexity allows for selective interactions with biological targets, particularly in central nervous system (CNS) studies. The presence of a fluorine atom may improve metabolic stability and binding affinity. This compound is of interest in medicinal chemistry for its potential as a precursor or intermediate in the development of novel therapeutics. Proper handling and storage under controlled conditions are recommended to maintain integrity.
N-{4-(1-aminoethyl)phenylmethyl}-2-(4-fluorophenyl)-2-methylpropanamide hydrochloride structure
2639433-27-3 structure
Product Name:N-{4-(1-aminoethyl)phenylmethyl}-2-(4-fluorophenyl)-2-methylpropanamide hydrochloride
CAS No:2639433-27-3
MF:C19H24ClFN2O
MW:350.858067512512
MDL:MFCD33549703
CID:5680877
PubChem ID:155970715
Update Time:2025-05-30

N-{4-(1-aminoethyl)phenylmethyl}-2-(4-fluorophenyl)-2-methylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2639433-27-3
    • N-{[4-(1-aminoethyl)phenyl]methyl}-2-(4-fluorophenyl)-2-methylpropanamide hydrochloride
    • EN300-26675756
    • N-{4-(1-aminoethyl)phenylmethyl}-2-(4-fluorophenyl)-2-methylpropanamide hydrochloride
    • MDL: MFCD33549703
    • Inchi: 1S/C19H23FN2O.ClH/c1-13(21)15-6-4-14(5-7-15)12-22-18(23)19(2,3)16-8-10-17(20)11-9-16;/h4-11,13H,12,21H2,1-3H3,(H,22,23);1H
    • InChI Key: NWESWNLWHCAWDA-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC(=CC=1)C(C)(C)C(NCC1C=CC(=CC=1)C(C)N)=O

Computed Properties

  • Exact Mass: 350.1561192g/mol
  • Monoisotopic Mass: 350.1561192g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 383
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.1Ų

N-{4-(1-aminoethyl)phenylmethyl}-2-(4-fluorophenyl)-2-methylpropanamide hydrochloride Pricemore >>

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N-{4-(1-aminoethyl)phenylmethyl}-2-(4-fluorophenyl)-2-methylpropanamide hydrochloride Related Literature

Additional information on N-{4-(1-aminoethyl)phenylmethyl}-2-(4-fluorophenyl)-2-methylpropanamide hydrochloride

Comprehensive Overview of N-{4-(1-aminoethyl)phenylmethyl}-2-(4-fluorophenyl)-2-methylpropanamide hydrochloride (CAS No. 2639433-27-3)

The compound N-{4-(1-aminoethyl)phenylmethyl}-2-(4-fluorophenyl)-2-methylpropanamide hydrochloride (CAS No. 2639433-27-3) is a chemically synthesized small molecule with significant potential in pharmaceutical research. Its unique structure, featuring a 4-fluorophenyl group and an aminoethyl moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific biological pathways, which aligns with the growing demand for precision medicine.

In recent years, the search for novel bioactive compounds has surged, driven by advancements in AI-driven drug discovery and high-throughput screening. The compound’s CAS No. 2639433-27-3 has been referenced in several preclinical studies, highlighting its role in modulating protein-protein interactions. This is particularly relevant given the current focus on orphan diseases and personalized therapeutics, where unique molecular scaffolds like this one are highly sought after.

The hydrochloride salt form of this compound enhances its solubility, a critical factor for bioavailability in drug formulations. This property is often a key consideration in pharmacokinetic optimization, a topic frequently searched by professionals in the field. Additionally, the presence of the fluorophenyl group is noteworthy, as fluorinated compounds are increasingly explored for their metabolic stability and binding affinity—a trend reflected in recent publications and patent filings.

From a synthetic chemistry perspective, the preparation of N-{4-(1-aminoethyl)phenylmethyl}-2-(4-fluorophenyl)-2-methylpropanamide hydrochloride involves multi-step organic reactions, including amide coupling and reductive amination. These methods are widely discussed in forums and academic circles, especially among researchers focusing on medicinal chemistry and structure-activity relationship (SAR) studies. The compound’s CAS No. 2639433-27-3 serves as a unique identifier, ensuring accurate retrieval in chemical databases and regulatory documents.

Given the rising interest in neurodegenerative diseases and oncology targets, this compound’s potential as a scaffold for kinase inhibitors or receptor modulators cannot be overlooked. Its structural features align with motifs commonly found in blood-brain barrier penetrants, a hot topic in CNS drug development. Such applications are frequently queried in search engines, reflecting the compound’s relevance to cutting-edge research.

In summary, N-{4-(1-aminoethyl)phenylmethyl}-2-(4-fluorophenyl)-2-methylpropanamide hydrochloride (CAS No. 2639433-27-3) represents a promising candidate for further investigation. Its combination of solubility, fluorinated aromaticity, and amine functionality positions it as a versatile tool for drug discovery. As the pharmaceutical industry continues to prioritize targeted therapies and small-molecule innovation, compounds like this will remain at the forefront of scientific inquiry.

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